2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide

• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H26N2O5S/c1-14(2)21-20(23)13-22(16-8-6-15(3)7-9-16)28(24,25)17-10-11-18(26-4)19(12-17)27-5/h6-12,14H,13H2,1-5H3,(H,21,23)
• InChI Key: FAIYACVCTFOSBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)NC(C)C)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol

Description

2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound is characterized by the presence of a sulfonyl group, methoxy groups, and an anilino group, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often include the use of specific solvents, catalysts, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its chemical properties.

Reduction: Reduction reactions can lead to the formation of reduced derivatives with different functionalities.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The pathways involved in these interactions can be complex and are often the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-(3,4-dimethoxyphenyl)sulfonyl-4-methylaniline
• N-(3,4-dimethoxyphenyl)sulfonyl-4-methylbenzamide
• N-(3,4-dimethoxyphenyl)sulfonyl-4-methylphenylacetamide

Uniqueness

Compared to similar compounds, 2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-propan-2-ylacetamide stands out due to its specific chemical structure, which imparts unique properties and potential applications. Its combination of functional groups allows for diverse chemical reactivity and biological activity, making it a valuable compound for research and industrial purposes.